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Compound of Interest

Compound Name: KDM5-C70

Cat. No.: B1154052

Get Quote

Executive Summary: The Prodrug Paradox
KDM5-C70 is a high-quality chemical probe developed (often in conjunction with the Structural

Genomics Consortium) as a cell-permeable inhibitor of the KDM5 (JARID1) family of histone

demethylases.

The Critical Insight: KDM5-C70 is an ethyl ester prodrug.[1][2] It is designed to be hydrophobic

enough to cross cell membranes. Once inside the cell, cytosolic esterases hydrolyze it into its

active, carboxylic acid form (KDM5-C49).

The Storage Risk: If KDM5-C70 hydrolyzes in your storage tube, it converts prematurely into

KDM5-C49. KDM5-C49 is highly polar and cannot effectively penetrate cell membranes.

Result: Your compound remains biochemically active (it will inhibit KDM5 in a cell-free

enzymatic assay) but will show zero potency in cellular assays (e.g., H3K4me3 modulation).

This guide provides the protocols necessary to prevent this "silent" degradation.

The Degradation Mechanism
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Understanding the chemistry of your probe is the first step in preserving it. The primary enemy

of KDM5-C70 is hydrolysis, catalyzed by moisture and heat.

The Hydrolysis Pathway
When exposed to water (even trace amounts in hygroscopic solvents like DMSO), the ethyl

ester bond is cleaved.
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Figure 1: The hydrolysis pathway of KDM5-C70. Note that the degradation product (C49) is the

active inhibitor but lacks the permeability required for cellular function.

The DMSO Factor
Dimethyl sulfoxide (DMSO) is the standard solvent for KDM5-C70, but it is hygroscopic.[3][4]

Pure DMSO can absorb up to 10% water by weight from the atmosphere within 24 hours if

left uncapped.

This absorbed water creates a "hydrolytic reactor" inside your cryovial, slowly converting

your expensive probe into the impermeable acid form during storage.

Storage & Handling Protocols
Data: Stability in Various Conditions
The following table illustrates the estimated stability profile based on ester hydrolysis kinetics in

polar aprotic solvents.
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Storage
Condition

Solvent Temperature
Estimated
Stability

Risk Level

Solid Powder N/A -20°C > 2 Years Low

Anhydrous

DMSO

DMSO (<0.05%

H₂O)
-80°C 6-12 Months Low

Standard DMSO DMSO (Opened) -20°C 1-3 Months High

Aqueous Buffer PBS/Media 37°C < 24 Hours Critical

Protocol: The "Anhydrous Chain of Custody"
Follow this strictly to ensure experimental reproducibility.

Materials Required:

KDM5-C70 Powder (Keep desiccated)

Anhydrous DMSO (Sealed ampoules or molecular sieve-treated; <0.05% water content)

Amber glass vials or opaque plastic cryovials (Light sensitive)

Argon or Nitrogen gas stream (Optional but recommended)

Step-by-Step Workflow:

Equilibration: Allow the vial of KDM5-C70 powder to warm to room temperature before

opening. This prevents condensation from forming on the cold powder.

Dissolution:

Calculate the volume of Anhydrous DMSO needed for a high-concentration stock (e.g., 10

mM or 50 mM). Higher concentrations are generally more stable than dilute ones.

Add DMSO and vortex briefly.[3]

Aliquoting (Critical):
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Do NOT store the bulk stock in one tube. Repeated freeze-thaw cycles introduce moisture

every time the tube is opened.

Aliquot into single-use volumes (e.g., 20 µL) sufficient for one set of experiments.

Sealing:

If available, blow a gentle stream of inert gas (Argon/N2) into the headspace of the vial

before capping to displace humid air.

Seal tightly.

Storage:

Store aliquots at -80°C.

Protect from light.
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Figure 2: The Anhydrous Chain of Custody workflow for KDM5-C70 preparation.

Troubleshooting & FAQs
Scenario 1: Loss of Cellular Potency
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Q: My KDM5-C70 stock is 6 months old. It works in my enzymatic assay (IC50 ~50 nM), but I

see no reduction in H3K4me3 levels in my Western Blots. Why?

A: This is the classic signature of ester hydrolysis.

Diagnosis: Your KDM5-C70 (Ester) has degraded to KDM5-C49 (Acid).

Mechanism: The Acid form binds the enzyme perfectly in a cell-free lysate (hence the good

enzymatic IC50), but it cannot cross the cell membrane to reach the chromatin in your live

cells.

Solution: Discard the stock. Purchase fresh powder. Validate the new stock using the LC-MS

method below.

Scenario 2: Precipitation
Q: I see a fine precipitate in my DMSO stock after thawing.

A: This usually indicates water contamination or "crashing out" due to saturation.

Cause: DMSO is hygroscopic.[3][4][5] If the water content rises, the solubility of hydrophobic

esters like KDM5-C70 drops drastically.

Solution: Do not attempt to re-dissolve by heating excessively, as this accelerates hydrolysis.

Spin down the sample. If a significant pellet forms, the concentration is unknown. It is safer

to prepare a fresh stock.

Scenario 3: In Vivo Usage
Q: Can I dilute KDM5-C70 in PBS for mouse injections?

A: Only immediately prior to use.

Reason: Ester bonds hydrolyze rapidly in aqueous, buffered solutions at physiological pH

(7.4).

Protocol: Formulate using a co-solvent system (e.g., 10% DMSO / 40% PEG300 / 5%

Tween-80 / 45% Saline). Prepare the formulation fresh daily. Do not store the aqueous
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dilution.

Quality Control: LC-MS Validation
If you suspect degradation, run this simple QC check. You do not need a biological assay to

validate the chemical integrity.

Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

Column: C18 Reverse Phase

Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid)

Target Mass:

KDM5-C70 (Intact Prodrug): MW ~336.4 Da.[2][6] Look for [M+H]+ = 337.4

KDM5-C49 (Degraded Acid): MW ~308.4 Da. Look for [M+H]+ = 309.4

Pass Criteria: The peak area of the 337.4 species should be >95% of the total integrated area.

If the 309.4 peak is significant (>10%), the batch is compromised for cellular use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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